Cas no 866009-49-6 (methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate)

• Product Name: methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate
• CAS No: 866009-49-6
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• MDL: MFCD05670253
• CID: 5229127
• Update Time: 2026-03-07

methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate
• Benzoic acid, 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluoro-, methyl ester

• MDL： MFCD05670253
• Inchi： 1S/C10H7ClFN3O2/c1-17-9(16)6-2-3-8(7(12)4-6)15-5-13-10(11)14-15/h2-5H,1H3
• InChI Key： YJIOWLKQQJIETR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C=NC(Cl)=N2)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate

Methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate (CAS No. 866009-49-6): A Comprehensive Overview

Methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate, identified by its CAS number 866009-49-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive interest in drug discovery and development. The structural features of this molecule, particularly the presence of a 3-chloro-1H-1,2,4-triazol-1-yl moiety and a 3-fluorobenzoate group, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate have been the focus of several studies aimed at understanding its reactivity and biological efficacy. The 3-chloro-1H-1,2,4-triazol-1-yl group is known for its ability to interact with various biological targets, while the 3-fluorobenzoate moiety enhances the molecule's lipophilicity and metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. Methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate has been investigated for its potential role in these areas. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, research has indicated that it may interfere with the activity of kinases and other signaling molecules that are crucial in cancer cell proliferation.

The< strong>fluorine atom in the< strong>3-fluorobenzoate group is a key feature that contributes to the compound's pharmacological properties. Fluorine atoms are often incorporated into drug molecules to improve their binding affinity to biological targets. This modification can enhance the compound's stability and bioavailability, making it more effective in therapeutic applications. The< strong>3-chloro substituent on the triazole ring further influences the molecule's reactivity and interaction with biological systems.

One of the most compelling aspects of Methyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)-3-fluorobenzoate is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective analogs with improved pharmacokinetic profiles. The< strong>triazole ring, in particular, has been widely studied for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets.

The< strong>CAS number 866009-49-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized naming system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The< strong>methyl benzoate derivative, combined with the< strong>triazole-furan scaffold, represents a novel structural motif that has not been extensively explored but holds promise for future discoveries.

In conclusion, Methyl 4-(3-chloro-1H-1,2,4-triazol-1-y)-3-fluorobenzoate is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the development of next-generation drugs.